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Abstract
Sodium imidazolate (C₃H₃N₂Na), the sodium salt of imidazole, is a versatile and highly reactive

intermediate with significant applications in synthetic chemistry, materials science, and

pharmaceutical development. Its utility stems from the nucleophilic and basic nature of the

imidazolate anion. This technical guide provides a comprehensive overview of the core

physicochemical properties of sodium imidazolate, detailed experimental protocols for its

synthesis and characterization, and a summary of its key applications. All quantitative data is

presented in structured tables for ease of reference, and logical workflows are visualized using

diagrams.

Physicochemical Properties
Sodium imidazolate is a white solid that is soluble in polar solvents.[1] It is known to be

hygroscopic and thermally decomposes at elevated temperatures. A summary of its key

physicochemical properties is provided in Table 1.

Table 1: Physicochemical Properties of Sodium imidazolate
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Property Value Source(s)

Molecular Formula C₃H₃N₂Na [1]

Molecular Weight 90.06 g/mol [1]

Melting Point 284 °C (decomposes) N/A

Boiling Point Decomposes before boiling N/A

pKa of conjugate acid

(Imidazole)
~14.5 [1]

Solubility

Soluble in polar solvents.

Quantitative data not readily

available.

[1]

Appearance White solid [1]

Note: Quantitative solubility data in common laboratory solvents is not readily available in the

literature. It is generally described as soluble in polar solvents.[1]

Spectroscopic Data
Detailed spectroscopic data for isolated, pure sodium imidazolate is not widely published.

However, its formation and structure can be inferred from spectroscopic analysis during

synthesis and from data on similar compounds.

Table 2: Expected Spectroscopic Characteristics of Sodium Imidazolate
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Technique Expected Observations

¹H NMR

The most significant indicator of sodium

imidazolate formation is the disappearance of

the acidic N-H proton signal of imidazole

(typically found around 12-14 ppm). The signals

for the ring protons would be expected to shift

slightly compared to imidazole.

¹³C NMR

The chemical shifts of the carbon atoms in the

imidazole ring are expected to be in the

aromatic region.[2]

FT-IR

The broad N-H stretching band of imidazole

(around 3100-2500 cm⁻¹) is expected to be

absent. Characteristic peaks for the C-H and

C=N stretching of the imidazolate ring would be

present.[3]

Mass Spectrometry

Mass spectrometry of the imidazolate anion

would show a molecular ion peak corresponding

to its mass (m/z = 67.04).

Synthesis and Reactivity
Sodium imidazolate is typically synthesized by the deprotonation of imidazole using a strong

base. The resulting imidazolate anion is a potent nucleophile and a strong base, making it a

valuable intermediate in various chemical transformations.

Synthesis of Sodium Imidazolate
The most common method for synthesizing sodium imidazolate is the reaction of imidazole with

sodium hydroxide. Other strong bases like sodium hydride or sodium methoxide can also be

used.
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Synthesis of Sodium Imidazolate

Imidazole
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Sodium Hydroxide (NaOH) Polar Aprotic Solvent
(e.g., THF, Acetonitrile)

Sodium Imidazolate
(Precipitate) Water

Click to download full resolution via product page

Diagram 1: General workflow for the synthesis of sodium imidazolate using sodium hydroxide.

Reactivity of Sodium Imidazolate: N-Alkylation
A primary application of sodium imidazolate is in the synthesis of N-functionalized imidazoles

through nucleophilic substitution reactions with alkyl halides.
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N-Alkylation using Sodium Imidazolate

Sodium Imidazolate
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Applications of Sodium Imidazolate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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